N-2-naphthyl-2-pyrazinecarboxamide
Overview
Description
“N-2-naphthyl-2-pyrazinecarboxamide” is a chemical compound that has been mentioned in the context of pyrazine-imide complexes . It is a symmetric pyrazine imide ligand .
Synthesis Analysis
The synthesis of “N-2-naphthyl-2-pyrazinecarboxamide” has been reported in the context of creating pyrazine-imide complexes . These complexes have been synthesized with first-row transition metal complexes .Molecular Structure Analysis
The molecular formula of “N-2-naphthyl-2-pyrazinecarboxamide” is C15H11N3O . The average mass is 249.267 Da and the monoisotopic mass is 249.090210 Da .Scientific Research Applications
Drug Delivery Systems
SMR000069778: has potential applications in drug delivery systems. Its interaction with fullerenes, particularly Si- and Al-doped C60 fullerenes , has been studied using density functional theory (DFT). The compound’s binding energies suggest that doping enhances the interaction mechanism, altering the chemical and electronic properties, which is crucial for efficient drug loading and release .
Antiviral Research
Derivatives of pyrazinecarboxamide, such as favipiravir , have shown effectiveness against RNA viruses, including influenza and Ebola. SMR000069778’s structural similarity to these compounds positions it as a candidate for antiviral drug development, with computational evaluations providing insights into its molecular properties and interactions .
Tuberculosis Treatment
Pyrazinamide, a related compound, is used in treating tuberculosis. The structural and functional similarities of SMR000069778 to pyrazinamide suggest that it could be explored for its efficacy against tuberculosis, with research potentially focusing on its pharmacodynamics and resistance mechanisms .
Nanotechnology Applications
The compound’s interaction with nanostructures like fullerenes indicates its suitability for nanotechnology applications. Its properties could be harnessed for creating nanoscale devices or sensors, with studies exploring its electrical conductivity, photovoltaic potential, and other electronic properties .
Computational Chemistry
SMR000069778 serves as a subject for computational chemistry studies, where its electronic properties and interaction mechanisms can be predicted. This aids in understanding its behavior in various environments and potential reactivity with other molecules .
Future Directions
properties
IUPAC Name |
N-naphthalen-2-ylpyrazine-2-carboxamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H11N3O/c19-15(14-10-16-7-8-17-14)18-13-6-5-11-3-1-2-4-12(11)9-13/h1-10H,(H,18,19) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
APRJAJPTHIYMSN-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C=C(C=CC2=C1)NC(=O)C3=NC=CN=C3 |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H11N3O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
249.27 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-2-naphthyl-2-pyrazinecarboxamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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